Cas no 1006518-87-1 (3-(4-Formyl-1H-pyrazol-1-yl)propanenitrile)

• Product Name: 3-(4-Formyl-1H-pyrazol-1-yl)propanenitrile
• CAS No: 1006518-87-1
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 1036715
• PubChem ID: 43364141
• Update Time: 2025-04-20

3-(4-Formyl-1H-pyrazol-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-Formyl-1H-pyrazol-1-yl)propanenitrile
• 3-(4-formylpyrazol-1-yl)propanenitrile
• 1006518-87-1
• DTXSID50655923
• AKOS009393869
• CS-0439665
• F2147-7290
• MFCD02855991
• 3-(4-FORMYL-1H-PYRAZOL-1-YL)propionitrile
• SCHEMBL21160239
• 1-(2-cyanoethyl)-4-formylpyrazole

• MDL： MFCD02855991
• Inchi： 1S/C7H7N3O/c8-2-1-3-10-5-7(6-11)4-9-10/h4-6H,1,3H2
• InChI Key： JKAVMKREHIBQFA-UHFFFAOYSA-N
• SMILES： O=CC1C=NN(C=1)CCC#N

Computed Properties

• Exact Mass: 149.058911855g/mol
• Monoisotopic Mass: 149.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 58.7Ų